Cas no 1667-98-7 (19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI))

• Product Name: 19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI)
• CAS No: 1667-98-7
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 231378
• PubChem ID: 230614
• Update Time: 2025-04-19

19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-one,3-hydroxy- (6CI,7CI,8CI,9CI)
• 1-((8S,9S,13S,14S,17S)-3-hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl)ethanone
• 18a-methylestrone
• 3-hydroxy-18a-homoestra-1,3,5(10)-trien-17-one
• 3-hydroxy-18-methyl-estra-1,3,5(10)-trien-17-one
• 3-Hydroxy-19 norpregna-1,3,5(10)-trien-20-one
• 3-Hydroxy-19-nor-pregna-1,3,5(10)-trien-20-on
• 3-hydroxy-19-norpregna-1,3,5(10)trien-20-one
• 3-hydroxy-19-norpregna-1,3,5(10)-trien-20-one
• 3-hydroxy-19-nor-pregna-1,3,5(10)-trien-20-one
• AC1OBJ8W
• Oprea1_064574
• SCHEMBL3139258
• NSC25691
• CHEMBL1628042
• Q27148913
• 1667-98-7
• DTXSID10937232
• 1-[(8S,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]ethanone
• CHEBI:79779
• NSC-25691
• 3-Hydroxy-19-norpregna-1(10),2,4-trien-20-one

• Inchi： 1S/C20H26O2/c1-12(21)18-7-8-19-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h4,6,11,16-19,22H,3,5,7-10H2,1-2H3/t16-,17-,18-,19+,20-/m1/s1
• InChI Key： HREDZMAPXFYEQW-LTFPLMDUSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 298.19300
• Monoisotopic Mass: 298.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.118
• Boiling Point: 457.3°Cat760mmHg
• Flash Point: 194.7°C
• Refractive Index: 1.566
• PSA: 37.30000
• LogP: 4.45350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives